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Compound of Interest

Compound Name: Betaine glucuronate

Cat. No.: B12761968 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Betaine glucuronate, a conjugate of the naturally occurring osmolyte and methyl donor

betaine, and the detoxifying agent glucuronic acid, presents a molecule of significant interest in

the fields of biochemistry and pharmacology. This technical guide provides an in-depth

overview of the chemical structure, physicochemical properties, and known biological activities

of betaine glucuronate. Detailed synthesis methodologies and analytical procedures are

presented, alongside an exploration of its role in key cellular signaling pathways. This

document aims to serve as a comprehensive resource for researchers and professionals

involved in the study and development of therapeutic agents.

Chemical Structure and Identification
Betaine glucuronate is classified as a glycoside, specifically a sugar ester, formed through the

esterification of betaine and glucuronic acid.[1] The IUPAC name for this compound is

(2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[2-(trimethylazaniumyl)acetyl]oxyoxane-2-carboxylate.[1]

[2]
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Identifier Value Reference

Molecular Formula C₁₁H₁₉NO₈ [1][3]

Molecular Weight 293.27 g/mol [1][3]

CAS Number 32087-68-6 [1]

IUPAC Name

(2S,3S,4S,5R,6S)-3,4,5-

trihydroxy-6-[2-

(trimethylazaniumyl)acetyl]oxy

oxane-2-carboxylate

[1]
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Physicochemical Properties
Betaine glucuronate typically appears as a white or off-white crystalline powder.[1] It is

soluble in water and methanol due to its polar nature.[1]
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Property Value Reference

Appearance White or off-white powder [1]

Solubility

Soluble in water (10% solution

is clear and colorless), Soluble

in Methanol

[1]

Melting Point 150 - 154°C [1]

pH (10% aqueous solution) 4.5 - 6.5 [1]

Moisture (Karl Fischer) ≤ 0.2% [1]

Heavy Metals ≤ 20 ppm [1]

Iron ≤ 10 ppm [1]

Chlorides ≤ 100 ppm [1]

Storage Temperature 2 - 8 °C

Synthesis of Betaine Glucuronate
The synthesis of betaine glucuronate can be achieved through two primary routes: chemical

esterification and enzymatic synthesis.

Chemical Esterification
The most common industrial method for synthesizing betaine glucuronate is through direct

chemical esterification.[4] This process involves the reaction of betaine with glucuronic acid in

the presence of an acid catalyst.

Experimental Protocol: Chemical Esterification

Preparation of Betaine Hydrochloride:

React one mole of betaine with one mole of hydrochloric acid (HCl) in an aqueous

solution.

Adjust the pH of the solution to approximately 2 with concentrated HCl.
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Add ethanol to the solution to facilitate the crystallization of betaine hydrochloride.

Chill the mixture for an extended period (e.g., 24 hours) to maximize crystal formation.

Filter the resulting crystals and dry them in a vacuum dryer. The water-ethanol filtrate can

be recycled for subsequent batches.

Esterification Reaction:

In a suitable reactor, mix the dried betaine hydrochloride with glucuronic acid.

Add a polar solvent, such as water or methanol, to dissolve the reactants.[4]

Introduce an acidic catalyst, such as sulfuric acid. The catalyst protonates the carboxyl

group of glucuronic acid, increasing its electrophilicity for nucleophilic attack by the

hydroxyl groups of betaine.[4]

Heat the reaction mixture to a moderate temperature, typically between 50°C and 70°C,

and maintain for several hours to facilitate the formation of the ester bond.[4]

Purification:

After the reaction is complete, cool the mixture.

Neutralize the acid catalyst by adding a neutralizing agent, such as potassium carbonate.

[4]

The final product is purified through a series of washing and separation steps, which may

include crystallization or chromatography, to yield high-purity betaine glucuronate.[1]

Enzymatic Synthesis
An alternative, more specific, and environmentally friendly method for synthesizing betaine
glucuronate is through enzymatic catalysis.

Experimental Protocol: Enzymatic Synthesis (Direct Glucuronidation)

Reaction Setup:
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The synthesis is catalyzed by UDP-glucuronosyltransferases (UGTs).[4]

The reaction mixture should contain the substrate (betaine), a high-energy glucuronic acid

donor (UDP-αD-glucuronic acid), and the UGT enzyme in a suitable buffer system.

Reaction Conditions:

This biocatalytic approach is typically conducted under mild conditions, such as ambient

temperature and neutral pH.[4]

Mechanism:

The UGT enzyme facilitates the transfer of the glucuronic acid moiety from UDP-αD-

glucuronic acid to the betaine molecule, forming the betaine glucuronate conjugate.[4]

Advantages:

This method offers higher specificity, leading to fewer side reactions and a purer product. It

also involves a more environmentally friendly process with less chemical waste compared

to traditional chemical synthesis.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b12761968#chemical-structure-and-properties-of-
betaine-glucuronate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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